Catalposide

Description

Catalposide is an iridoid glucoside found in certain plants, recognized for its diverse biological activities . Research indicates it possesses anti-inflammatory properties and the potential to prevent or ameliorate diseases characterized by mucosal inflammation . Specifically, catalposide can attenuate the expression of tumor necrosis factor-alpha (TNF-alpha)-induced proinflammatory genes and reduce the severity of colitis . It has demonstrated cytoprotective effects against oxidative damage and regulates hepatic lipid metabolism . Studies also suggest it can suppress cytokines and activate peroxisome proliferation-activated receptor α (PPAR-α) .

Catalposide is extracted from plants such as Catalpa ovata, and its effects have been observed at concentrations ranging from 0.2–4 μM in in vitro cell systems . In a mouse model, catalposide reduced the severity of colitis induced by trinitrobenzene sulfonic acid at a dose of 0.5 mg/kg . It also attenuates TNF-alpha-mediated p38 and extracellular signal-regulated kinase (ERK) phosphorylation .

A similar compound is Catalpol, an iridoid glycoside isolated from Rehmannia glutinosa, known for anti-apoptotic, pro-angiogenic, and radioprotective properties .

• CAS No.: 6736-85-2
• Product Name: Catalposide
• Molecular Formula: C22H26O12
• Molecular Weight: 482.4 g/mol
• IUPAC Name: [2-(hydroxymethyl)-10-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,9-dioxatricyclo[4.4.0.02,4]dec-7-en-5-yl] 4-hydroxybenzoate
• Standard InChI: InChI=1S/C22H26O12/c23-7-12-14(26)15(27)16(28)21(31-12)33-20-13-11(5-6-30-20)17(18-22(13,8-24)34-18)32-19(29)9-1-3-10(25)4-2-9/h1-6,11-18,20-21,23-28H,7-8H2/t11?,12-,13?,14-,15+,16-,17?,18?,20?,21+,22?/m1/s1
• Standard InChIKey: UXSACQOOWZMGSE-HPLKYFPUSA-N
• Canonical SMILES: C1=COC(C2C1C(C3C2(O3)CO)OC(=O)C4=CC=C(C=C4)O)OC5C(C(C(C(O5)CO)O)O)O
• Synonyms: Catalpin; (1aS,1bS,2S,5aR,6S,6aS)-1a,1b,2,5a,6,6a-hexahydro-6-[(4-hydroxybenzoyl)oxy]-1a-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-2-yl-b-D-glucopyranoside; Hydroxybenzoyl catalpol
• PubChem Compound: 9956891
• Last Modified: Aug 15 2023